Cas no 1184267-73-9 (3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid)

• Product Name: 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid
• CAS No: 1184267-73-9
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD12846277
• CID: 5054326
• PubChem ID: 53532404
• Update Time: 2025-06-09

3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[methyl({[(2-methylphenyl)carbamoyl]methyl})amino]propanoic acid
• NE50794
• Z1235940935
• 3-[methyl-[2-(2-methylanilino)-2-oxoethyl]amino]propanoic acid
• 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid

• MDL： MFCD12846277
• Inchi： 1S/C13H18N2O3/c1-10-5-3-4-6-11(10)14-12(16)9-15(2)8-7-13(17)18/h3-6H,7-9H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key： WVGMJMBSFUOULA-UHFFFAOYSA-N
• SMILES： O=C(CN(C)CCC(=O)O)NC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: -1.9
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid

Introduction to 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid (CAS No. 1184267-73-9)

3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid, identified by the CAS number 1184267-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit a unique structural configuration, making it a subject of intense study for its potential applications in drug design and synthesis. The presence of multiple functional groups, including an amine and a carbamate moiety, contributes to its diverse chemical reactivity and biological significance.

The molecular structure of 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid is characterized by a propanoic acid backbone substituted with a methyl group and a complex amine derivative. The (2-methylphenyl)carbamoylmethyl moiety introduces a phenyl ring with a methyl substituent, enhancing the compound's lipophilicity and potentially influencing its interaction with biological targets. This structural feature makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from complex molecular architectures. Among these, derivatives of amino acids and their analogs have shown promise in various therapeutic areas. The compound in question, 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid, is being investigated for its potential role in modulating biological pathways associated with inflammation, pain management, and neurodegenerative diseases. Its unique combination of functional groups suggests that it may exhibit multifaceted pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The carbamate group, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets. This property has been leveraged in the design of enzyme inhibitors and receptor modulators. Researchers are exploring how the structural modifications of 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid can be optimized to enhance its binding affinity and selectivity for specific therapeutic targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The challenge lies in achieving regioselectivity and minimizing side reactions, which are critical for obtaining the desired product with minimal impurities.

Evaluation of the pharmacological properties of 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These interactions suggest that the compound may have anti-inflammatory effects, making it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In vivo studies have provided further insights into the biological activity of this compound. Animal models have shown that 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid can modulate pain signaling pathways, indicating its potential utility in analgesic applications. Additionally, preliminary research suggests that it may have neuroprotective properties, which could be relevant in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates often involves collaboration between synthetic chemists, pharmacologists, and biochemists. The journey from laboratory synthesis to clinical application is fraught with challenges but also offers immense opportunities for innovation. The case of 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid exemplifies how interdisciplinary research can lead to the discovery of compounds with significant therapeutic potential.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic profile. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid evaluation of thousands of derivatives. This approach will help identify analogs with enhanced efficacy and reduced side effects.

In conclusion, 3-Methyl({(2-methylphenyl)carbamoylmethyl})aminopropanoic Acid (CAS No. 1184267-73-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation holds the potential to contribute to the development of new therapeutic strategies for various diseases. As research continues to uncover its full pharmacological profile, this compound is poised to play a crucial role in future medical treatments.